Cas no 1229516-76-0 (Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1229516-76-0
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5206630
• PubChem ID: 75432165
• Update Time: 2025-10-29

Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• methyl 1-piperidin-4-yltriazole-4-carboxylate
• Methyl 1-(4-piperidinyl)-1H-1,2,3-triazole-4-carboxylate
• Methyl1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-piperidinyl)-, methyl ester

• Inchi： 1S/C9H14N4O2/c1-15-9(14)8-6-13(12-11-8)7-2-4-10-5-3-7/h6-7,10H,2-5H2,1H3
• InChI Key： LQYNVCZMQHCIOA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C2CCNCC2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: -0.1
• Topological Polar Surface Area: 69

Additional information on Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate

Professional Introduction of Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1229516-76-0)

Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate, with the CAS registry number 1229516-76-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a triazole moiety. The triazole group, in particular, is known for its stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate. Researchers have employed innovative methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of copper-catalyzed azide alkyne cycloaddition (CuAAC) has been pivotal in constructing the triazole ring with precision. This approach not only enhances the scalability of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

The structural versatility of Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate has led to its exploration in diverse applications. In the pharmaceutical industry, this compound has been investigated as a potential lead for drug development. Its ability to form stable conjugates with other bioactive molecules makes it an attractive candidate for drug delivery systems. For example, studies have demonstrated its efficacy as a carrier for targeted drug delivery in cancer therapy, where it can be functionalized with specific ligands to enhance selectivity and reduce systemic toxicity.

Beyond pharmacology, Methyl 1-(piperidin-4-yl)-1H-1,2,3-triazole-4-carboxylate has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to improve their conductivity and mechanical stability. Such innovations hold promise for advancing technologies such as flexible displays and wearable electronics.

The environmental impact of Methyl 1-(piperidin-4-y...